Cas no 175393-04-1 (Benzyl N-(5-bromopyrazin-2-yl)carbamate)

• Product Name: Benzyl N-(5-bromopyrazin-2-yl)carbamate
• CAS No: 175393-04-1
• MF: C₁₂H₁₀BrN₃O₂
• MW: 308.130701541901
• CID: 2432282
• Update Time: 2025-11-02

Benzyl N-(5-bromopyrazin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(5-bromopyrazinyl)-,phenylmethyl ester (9Cl)
• Carbamic acid,(5-bromopyrazinyl)-,phenylmethyl est
• carbamic acid,(5-bromopyrazinyl)-,phenylmethyl ester
• Benzyl N-(5-bromopyrazin-2-yl)carbamate

• Inchi： 1S/C12H10BrN3O2/c13-10-6-15-11(7-14-10)16-12(17)18-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,15,16,17)
• InChI Key： FIPASGABSJVBBJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 272
• Topological Polar Surface Area: 64.099

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl N-(5-bromopyrazin-2-yl)carbamate

Benzyl N-(5-bromopyrazin-2-yl)carbamate (CAS No. 175393-04-1): A Comprehensive Overview

Benzyl N-(5-bromopyrazin-2-yl)carbamate (CAS No. 175393-04-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrazine derivative is widely recognized for its potential as a versatile intermediate in drug synthesis and crop protection agents. With the increasing demand for novel heterocyclic compounds in medicinal chemistry, this substance has become particularly relevant in addressing current challenges in drug discovery and sustainable agriculture.

The molecular structure of Benzyl N-(5-bromopyrazin-2-yl)carbamate features a unique combination of functional groups that make it valuable for various synthetic applications. The presence of both the carbamate moiety and bromopyrazine ring allows for diverse chemical modifications, enabling researchers to create libraries of compounds for biological screening. Recent studies have highlighted its utility in developing potential kinase inhibitors, which are crucial in modern cancer therapy research.

In the context of current pharmaceutical trends, this compound aligns perfectly with the growing interest in targeted therapies and personalized medicine. The 5-bromopyrazine scaffold has shown promise in the development of compounds with improved bioavailability and selective binding properties. Researchers are particularly interested in how modifications of this core structure might lead to breakthroughs in treating autoimmune disorders and neurodegenerative diseases.

The agrochemical industry has also shown considerable interest in Benzyl N-(5-bromopyrazin-2-yl)carbamate derivatives. With the global push toward sustainable pest management and reduced environmental impact, this compound serves as a foundation for developing new-generation crop protection agents. Its structural features allow for the creation of compounds with potentially lower toxicity to non-target organisms while maintaining efficacy against resistant pest strains.

From a synthetic chemistry perspective, the CAS 175393-04-1 compound offers several advantages. The benzyl carbamate group provides excellent protecting group properties, while the bromine atom serves as a versatile handle for cross-coupling reactions. These characteristics make it particularly valuable in combinatorial chemistry and high-throughput screening applications, which are critical in modern drug discovery pipelines.

Recent advancements in green chemistry have also explored more sustainable synthesis routes for Benzyl N-(5-bromopyrazin-2-yl)carbamate. Researchers are investigating catalytic methods and alternative solvents to reduce the environmental footprint of its production. These efforts align with the pharmaceutical industry's commitment to Process Intensification and Green Chemistry Principles.

The compound's physicochemical properties, including its solubility characteristics and stability profile, make it particularly suitable for various formulation development processes. These attributes are crucial when designing drug delivery systems or agricultural formulations that require specific release profiles or environmental persistence.

Quality control and analytical characterization of Benzyl N-(5-bromopyrazin-2-yl)carbamate typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The establishment of robust analytical methods is essential for ensuring batch-to-batch consistency, particularly when the compound is used as a pharmaceutical intermediate or reference standard.

Market trends indicate growing demand for specialized intermediates like CAS 175393-04-1, driven by increased R&D investment in both the pharmaceutical and agrochemical sectors. The compound's versatility and the expanding applications of pyrazine derivatives in medicinal chemistry suggest sustained interest in this chemical space. Companies specializing in custom synthesis and contract research are particularly active in this market segment.

Looking forward, Benzyl N-(5-bromopyrazin-2-yl)carbamate is poised to play a significant role in addressing some of the most pressing challenges in healthcare and agriculture. Its structural features offer numerous opportunities for innovation in drug design and crop protection, while ongoing research into more sustainable production methods aligns with global environmental goals. As the scientific community continues to explore the potential of brominated heterocycles, this compound will likely remain an important tool in the chemist's arsenal.